molecular formula C20H24N2O2 B4962259 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol

Cat. No. B4962259
M. Wt: 324.4 g/mol
InChI Key: JVURBSSYSNSYBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is a widely used research tool in the field of pharmacology and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 is a selective β2-adrenergic receptor antagonist. It works by binding to the β2-adrenergic receptor and blocking the action of epinephrine and norepinephrine, which are the natural ligands for this receptor. This results in a decrease in the activity of the receptor and a reduction in the physiological responses that are mediated by this receptor.
Biochemical and Physiological Effects:
1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 has been shown to have numerous biochemical and physiological effects. For example, it has been shown to decrease heart rate and contractility, reduce airway smooth muscle contraction, and decrease glucose uptake in skeletal muscle. These effects are consistent with the known functions of the β2-adrenergic receptor.

Advantages and Limitations for Lab Experiments

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 has several advantages as a research tool. It is highly selective for the β2-adrenergic receptor, which allows for specific investigation of this receptor's function. It is also relatively easy to synthesize and has a long half-life, which makes it useful for in vivo studies. However, there are also some limitations to its use. For example, it is not completely selective for the β2-adrenergic receptor and can also bind to other receptors. It is also not suitable for use in human studies due to its potential side effects.

Future Directions

There are several future directions for research on 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551. One area of interest is the role of the β2-adrenergic receptor in cancer. Recent studies have suggested that this receptor may play a role in the progression of certain types of cancer, and 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 could be a useful tool for investigating this further. Another area of interest is the development of new β2-adrenergic receptor antagonists with improved selectivity and potency. Finally, there is potential for the use of 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 in the development of new treatments for conditions such as asthma, heart failure, and diabetes.

Synthesis Methods

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 can be synthesized using a two-step process. In the first step, 2-methyl-1H-benzimidazole is reacted with 4-isopropylphenol to form 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)propan-2-ol. In the second step, the product from the first step is reacted with thionyl chloride to form the final product, 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551.

Scientific Research Applications

1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 is primarily used as a research tool to study the β2-adrenergic receptor. It has been used in numerous studies to investigate the role of this receptor in various physiological and pathological conditions. For example, 1-(4-isopropylphenoxy)-3-(2-methyl-1H-benzimidazol-1-yl)-2-propanol 118,551 has been used to study the effects of β2-adrenergic receptor activation on heart function, airway smooth muscle contraction, and glucose metabolism.

properties

IUPAC Name

1-(2-methylbenzimidazol-1-yl)-3-(4-propan-2-ylphenoxy)propan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O2/c1-14(2)16-8-10-18(11-9-16)24-13-17(23)12-22-15(3)21-19-6-4-5-7-20(19)22/h4-11,14,17,23H,12-13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVURBSSYSNSYBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2N1CC(COC3=CC=C(C=C3)C(C)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-methyl-1H-benzimidazol-1-yl)-3-[4-(propan-2-yl)phenoxy]propan-2-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.